Cas no 53602-28-1 ((21aR)-10-(3-aminopropyl)octadecahydro-2H-pyrido[1,2-f][1,6]diazacyclooctadecin-11(6H)-one)
53602-28-1 structure
Product Name:(21aR)-10-(3-aminopropyl)octadecahydro-2H-pyrido[1,2-f][1,6]diazacyclooctadecin-11(6H)-one
CAS No:53602-28-1
MF:C23H45N3O
MW:379.622906446457
CID:1582895
PubChem ID:6452858
Update Time:2025-04-21
(21aR)-10-(3-aminopropyl)octadecahydro-2H-pyrido[1,2-f][1,6]diazacyclooctadecin-11(6H)-one Chemical and Physical Properties
Names and Identifiers
-
- (21aR)-10-(3-aminopropyl)octadecahydro-2H-pyrido[1,2-f][1,6]diazacyclooctadecin-11(6H)-one
- 2H-Pyrido(1,2-f)(1,6)diazacyclooctadecin-11(6H)-one, 10-(3-aminopropyl)octadecahydro-, (R)-
- 2H-Pyrido[1,2-f][1,6]diazacyclooctadecin-11(6H)-one, 10-(3-aminopropyl)octadecahydro-, (R)-
- (18R)-6-(3-aminopropyl)-1,6-diazabicyclo[16.4.0]docosan-7-one
- 10-(3-Aminopropyl)octadecahydro-2H-pyrido[1,2-f][1,6]diazacyclooctadecin-11(6H)-one #
- 53602-28-1
- DTXSID50201823
- Neooncinotine
- HDBGIAZFRILRHP-JOCHJYFZSA-N
-
- Inchi: 1S/C23H45N3O/c24-17-13-21-26-20-12-11-19-25-18-10-9-15-22(25)14-7-5-3-1-2-4-6-8-16-23(26)27/h22H,1-21,24H2/t22-/m1/s1
- InChI Key: HDBGIAZFRILRHP-JOCHJYFZSA-N
- SMILES: O=C1CCCCCCCCCC[C@@H]2CCCCN2CCCCN1CCCN
Computed Properties
- Exact Mass: 379.35655
- Monoisotopic Mass: 379.356263
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 388
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.6
- XLogP3: 4.8
Experimental Properties
- Density: 0.99
- Boiling Point: 541.7°C at 760 mmHg
- Flash Point: 281.4°C
- Refractive Index: 1.518
- PSA: 49.57
(21aR)-10-(3-aminopropyl)octadecahydro-2H-pyrido[1,2-f][1,6]diazacyclooctadecin-11(6H)-one Related Literature
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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